Cas no 2279122-12-0 (3-[3-(Chloromethyl)phenyl]-1,2,4-oxadiazole)

• Product Name: 3-[3-(Chloromethyl)phenyl]-1,2,4-oxadiazole
• CAS No: 2279122-12-0
• MF: C₉H₇ClN₂O
• MW: 194.61768078804
• MDL: MFCD31693777
• CID: 5095049
• Update Time: 2026-03-02

3-[3-(Chloromethyl)phenyl]-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 3-[3-(Chloromethyl)phenyl]-1,2,4-oxadiazole

• MDL： MFCD31693777
• Inchi： 1S/C9H7ClN2O/c10-5-7-2-1-3-8(4-7)9-11-6-13-12-9/h1-4,6H,5H2
• InChI Key： VTBJYWJYVWCADA-UHFFFAOYSA-N
• SMILES： ClCC1C=CC=C(C2=NOC=N2)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• XLogP3: 2.2
• Topological Polar Surface Area: 38.9

Additional information on 3-[3-(Chloromethyl)phenyl]-1,2,4-oxadiazole

Comprehensive Overview of 3-[3-(Chloromethyl)phenyl]-1,2,4-oxadiazole (CAS No. 2279122-12-0)

3-[3-(Chloromethyl)phenyl]-1,2,4-oxadiazole (CAS No. 2279122-12-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic molecule features a 1,2,4-oxadiazole core linked to a chloromethyl-substituted phenyl ring, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for novel small-molecule therapeutics targeting diseases like cancer and metabolic disorders.

The compound's unique structure combines the reactivity of the chloromethyl group with the stability of the oxadiazole ring, enabling diverse chemical modifications. Recent studies highlight its role in developing kinase inhibitors and antimicrobial agents, aligning with the growing focus on antibiotic resistance and precision medicine. Its CAS registry number (2279122-12-0) ensures accurate identification in global databases, a critical factor for compliance and patent filings in the pharmaceutical industry.

In material science, 3-[3-(Chloromethyl)phenyl]-1,2,4-oxadiazole is explored for designing fluorescent probes and polymeric materials, addressing trends in sustainable chemistry and sensor technologies. The compound's electron-deficient oxadiazole moiety enhances charge transport properties, relevant for organic electronics—a hot topic in renewable energy research. Analytical methods like HPLC and NMR are routinely employed to characterize its purity, reflecting industry standards for high-value intermediates.

Safety and handling protocols for this compound emphasize its use in controlled environments, though it is not classified under restricted categories. Its synthesis often involves Pd-catalyzed cross-coupling or cyclization reactions, techniques frequently searched by synthetic chemists optimizing green chemistry workflows. As the demand for tailor-made heterocycles grows, CAS No. 2279122-12-0 remains a key player in innovation pipelines, bridging academic research and industrial applications.